![molecular formula C11H13N3O3 B050079 Drf-DP CAS No. 125178-07-6](/img/structure/B50079.png)
Drf-DP
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The synthesis method of Drf-DP has been a topic of interest in the scientific community due to its potential application in scientific research. This compound is a synthetic peptide that has been shown to have a significant impact on biochemical and physiological processes in the body. The purpose of
Mechanism of Action
Drf-DP acts as an agonist for the melanocortin 4 receptor (MC4R). MC4R is a G protein-coupled receptor that is involved in the regulation of feeding behavior and energy homeostasis. Activation of MC4R by this compound leads to the activation of intracellular signaling pathways that ultimately result in the regulation of feeding behavior and energy homeostasis.
Biochemical and Physiological Effects:
This compound has been shown to have a significant impact on biochemical and physiological processes in the body. It has been shown to decrease food intake and body weight in animal models. This compound has also been shown to increase energy expenditure and improve insulin sensitivity. In addition, this compound has been shown to have an impact on reproductive behavior, with studies showing that it can increase sexual behavior in male rats.
Advantages and Limitations for Lab Experiments
One advantage of using Drf-DP in lab experiments is that it is a synthetic peptide, which allows for precise control over the dose and administration of the peptide. This allows researchers to investigate the effects of this compound on specific physiological processes. However, one limitation of using this compound in lab experiments is that it has a short half-life, which can make it difficult to maintain a consistent level of the peptide in the body.
Future Directions
There are several future directions for research on Drf-DP. One area of interest is investigating the potential use of this compound in the treatment of obesity and metabolic disorders. Another area of interest is investigating the role of this compound in the regulation of stress response and anxiety. Additionally, future research could investigate the potential use of this compound in the treatment of reproductive disorders.
Conclusion:
In conclusion, this compound is a synthetic peptide that has potential applications in scientific research. Its synthesis method involves the use of solid-phase peptide synthesis, and it acts as an agonist for the MC4R receptor. This compound has been shown to have a significant impact on biochemical and physiological processes in the body, including the regulation of feeding behavior, energy homeostasis, and reproductive behavior. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for research on this peptide.
Synthesis Methods
The synthesis of Drf-DP involves the use of solid-phase peptide synthesis (SPPS). This method involves the stepwise addition of amino acids to a resin-bound peptide chain. The process is automated and allows for the production of large quantities of peptide with high purity. The final product is purified using high-performance liquid chromatography (HPLC) to remove any impurities.
Scientific Research Applications
Drf-DP has been shown to have potential applications in scientific research. It has been used in studies investigating the role of neuropeptides in the regulation of feeding behavior, energy homeostasis, and stress response. This compound has also been used in studies investigating the role of neuropeptides in the regulation of reproductive behavior.
properties
CAS RN |
125178-07-6 |
---|---|
Molecular Formula |
C11H13N3O3 |
Molecular Weight |
235.24 g/mol |
IUPAC Name |
(2R,3S,5S)-2-(hydroxymethyl)-5-imidazo[4,5-b]pyridin-3-yloxolan-3-ol |
InChI |
InChI=1S/C11H13N3O3/c15-5-9-8(16)4-10(17-9)14-6-13-7-2-1-3-12-11(7)14/h1-3,6,8-10,15-16H,4-5H2/t8-,9+,10-/m0/s1 |
InChI Key |
CFUZUDJNRCIKSC-AEJSXWLSSA-N |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@@H]1N2C=NC3=C2N=CC=C3)CO)O |
SMILES |
C1C(C(OC1N2C=NC3=C2N=CC=C3)CO)O |
Canonical SMILES |
C1C(C(OC1N2C=NC3=C2N=CC=C3)CO)O |
synonyms |
2'-deoxyribofuranosyl-1-deazapurine 2'-deoxyribofuranosyl-1H-imidazo(4,5-b)pyridine DRF-DP |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.